Cas no 1476748-74-9 ((2R)-2-amino-3,3-dimethylbutanamide hydrochloride)

• Product Name: (2R)-2-amino-3,3-dimethylbutanamide hydrochloride
• CAS No: 1476748-74-9
• MF: C₆H₁₅ClN₂O
• MW: 166.649100542068
• CID: 5907831
• PubChem ID: 133141863
• Update Time: 2025-05-26

(2R)-2-amino-3,3-dimethylbutanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3,3-dimethylbutanamide hydrochloride
• (2R)-2-amino-3,3-dimethylbutanamide;hydrochloride
• EN300-6477681
• (R)-2-amino-3,3-dimethyl-butyric acid amide, hydrochloride
• 1476748-74-9

• Inchi： 1S/C6H14N2O.ClH/c1-6(2,3)4(7)5(8)9;/h4H,7H2,1-3H3,(H2,8,9);1H/t4-;/m0./s1
• InChI Key： ZTHDYUDIZSIFRY-WCCKRBBISA-N
• SMILES： [C@H](N)(C(=O)N)C(C)(C)C.Cl

Computed Properties

• Exact Mass: 166.0872908g/mol
• Monoisotopic Mass: 166.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų

Additional information on (2R)-2-amino-3,3-dimethylbutanamide hydrochloride

Recent Advances in the Study of (2R)-2-amino-3,3-dimethylbutanamide Hydrochloride (CAS: 1476748-74-9)

The compound (2R)-2-amino-3,3-dimethylbutanamide hydrochloride (CAS: 1476748-74-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative is being explored for its potential applications in drug development, particularly in the synthesis of novel therapeutic agents. Recent studies have focused on its role as a key intermediate in the production of peptidomimetics and small molecule inhibitors, which are crucial for targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the synthetic utility of (2R)-2-amino-3,3-dimethylbutanamide hydrochloride in the development of protease inhibitors. The research demonstrated that this compound's unique stereochemistry and structural rigidity enhance its binding affinity to specific enzyme active sites, making it a promising candidate for antiviral and anticancer therapies. The study also reported improved pharmacokinetic properties, such as enhanced bioavailability and metabolic stability, compared to similar compounds.

Further investigations into the mechanistic aspects of (2R)-2-amino-3,3-dimethylbutanamide hydrochloride have revealed its potential in modulating protein-protein interactions (PPIs). A recent preprint on bioRxiv detailed its use in disrupting the interaction between oncogenic proteins, offering a new avenue for cancer treatment. The compound's ability to selectively bind to hydrophobic pockets in protein interfaces was identified as a key factor in its efficacy, supported by molecular docking and X-ray crystallography data.

In addition to its therapeutic applications, (2R)-2-amino-3,3-dimethylbutanamide hydrochloride has also been studied for its role in asymmetric synthesis. A 2024 paper in Organic Letters described its use as a chiral auxiliary in the stereoselective construction of complex molecular architectures. The study emphasized the compound's compatibility with a wide range of reaction conditions, making it a versatile tool for synthetic chemists.

Despite these advancements, challenges remain in scaling up the production of (2R)-2-amino-3,3-dimethylbutanamide hydrochloride while maintaining high enantiomeric purity. Recent industrial reports have highlighted efforts to optimize catalytic processes and reduce the cost of raw materials, which are critical for its widespread adoption in pharmaceutical manufacturing.

In conclusion, (2R)-2-amino-3,3-dimethylbutanamide hydrochloride (CAS: 1476748-74-9) represents a promising scaffold in medicinal chemistry, with applications spanning drug discovery, asymmetric synthesis, and protein engineering. Ongoing research is expected to further elucidate its potential and address current limitations, paving the way for its integration into clinical and industrial settings.